2-[(4-Fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one

• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: (5Z)-2-(4-fluorophenyl)imino-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H18FN3O2S/c20-13-4-6-14(7-5-13)21-19-22-18(24)16(26-19)12-15-8-9-17(25-15)23-10-2-1-3-11-23/h4-9,12H,1-3,10-11H2,(H,21,22,24)/b16-12-
• InChI Key: QABGLFIFSBKXBO-VBKFSLOCSA-N
• Isomeric SMILES: C1CCN(CC1)C2=CC=C(O2)/C=C\3/C(=O)NC(=NC4=CC=C(C=C4)F)S3
• Canonical SMILES: C1CCN(CC1)C2=CC=C(O2)C=C3C(=O)NC(=NC4=CC=C(C=C4)F)S3

Description

2-[(4-Fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one is a thiazolidinone derivative characterized by a five-membered heterocyclic core containing sulfur and nitrogen atoms. Key structural features include:

• Thiazolidinone ring: Provides a scaffold for diverse biological interactions.
• 4-Fluorophenylimino group: Enhances electronic and steric properties, influencing receptor binding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of 4-fluoroaniline with 2-furylcarboxaldehyde in the presence of a base to form an imine intermediate. This intermediate is then reacted with thiosemicarbazide to yield the final thiazolidinone product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[(4-Fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are often performed in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols; reactions may require catalysts or specific pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

2-[(4-Fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 2-[(4-Fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in microbial growth, leading to its antimicrobial effects .

Comparison with Similar Compounds

Molecular Formula and Properties

• Molecular formula : Likely C₁₉H₁₇FN₂O₂S (exact formula inferred from analogs in and ).
• Molecular weight : ~380–400 g/mol (estimated).
• Key interactions: Hydrogen bonding (via imino and carbonyl groups) and π-π stacking (aromatic substituents) .

Comparison with Similar Compounds

Thiazolidinone derivatives exhibit diverse biological activities modulated by substituents. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Structural Features	Biological Activity	Key Differences
Target Compound 2-[(4-Fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one	Thiazolidinone core, 4-fluorophenylimino, piperidinyl-furyl group	Antimicrobial (predicted), potential kinase inhibition	Unique piperidinyl-furyl combination enhances lipophilicity and CNS penetration .
5-({1-[4-(dimethylamino)phenyl]-1H-pyrrol-2-yl}methylene)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one ()	Pyrrole moiety, dimethylaminophenyl substituent	Anticancer (via kinase inhibition)	Pyrrole instead of furan reduces metabolic stability .
3-{[4-(Trifluoromethyl)phenyl]methylene}-2-thioxo-1,3-thiazolidin-4-one ()	CF₃ group, thioxo moiety	Antimicrobial (IC₅₀: 12 μM)	Thioxo group increases electrophilicity but may elevate toxicity .
(4Z,5Z)-5-(furan-2-ylmethylene)-4-(p-tolylimino)thiazolidin-2-one ()	p-Tolylimino, furan substituent	Antidiabetic (PPAR-γ activation)	Lack of fluorophenyl reduces bioavailability .
5-(Phenylmethylene)-3-{(piperidinyl)carbonyl}-thiazolidine ()	Piperidine-carbonyl linkage	Antidiabetic (α-glucosidase inhibition)	Carbonyl linkage alters binding kinetics compared to methylene .
(5Z)-5-{[3-(3-fluoro-4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-hexyl-2-thioxo-1,3-thiazolidin-4-one ()	Pyrazole-thiazolidinone hybrid	Anticancer (EGFR inhibition)	Hexyl chain improves membrane permeability but increases molecular weight .

Key Observations:

Substituent Effects :

• Electron-withdrawing groups (e.g., -F, -CF₃) enhance receptor affinity but may reduce solubility.
• Piperidine and furan in the target compound balance lipophilicity and metabolic stability, unlike pyrrole-containing analogs .

Biological Activity :

• Thioxo derivatives () show stronger enzyme inhibition but higher toxicity risks.
• Hybrid structures () combine multiple pharmacophores but face synthetic complexity .

Pharmacokinetics :

• The target compound’s piperidinyl group may enhance blood-brain barrier penetration compared to morpholine or triazole analogs () .

Biological Activity

The compound 2-[(4-fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one (CAS No. 444571-36-2) is a thiazolidinone derivative that has gained attention due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antibacterial, antioxidant, anticancer, and other pharmacological properties.

Chemical Structure and Properties

• Molecular Formula : C19H18FN3O2S
• Molecular Weight : 371.43 g/mol

The structure features a thiazolidinone ring, which is known for its biological significance in medicinal chemistry. The presence of the 4-fluorophenyl group and the piperidinyl moiety contributes to the compound's pharmacological profile.

Antibacterial Activity

Research indicates that thiazolidinone derivatives exhibit significant antibacterial properties. A study demonstrated that compounds similar to 2-[(4-fluorophenyl)imino]-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidin-4-one showed potent activity against both Gram-positive and Gram-negative bacteria. For instance, derivatives with halogen substitutions on the phenyl ring displayed enhanced antibacterial effects:

Compound	Activity Against E. coli (%)	Activity Against S. aureus (%)
2-(Chlorophenyl-imino)thiazolidin-4-one	88.46	91.66
2-(Fluorophenyl-imino)thiazolidin-4-one	TBD	TBD

The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Antioxidant Activity

The antioxidant potential of thiazolidinone derivatives has been evaluated using various assays, including the ABTS radical cation decolorization assay. The compound exhibited significant antioxidant activity, with inhibition percentages varying based on structural modifications:

Compound	Inhibition Percentage (%)
2-(Chlorophenyl-imino)thiazolidin-4-one	81.8
2-(Fluorophenyl-imino)thiazolidin-4-one	TBD

This activity is attributed to the ability of the thiazolidinone framework to scavenge free radicals.

Anticancer Activity

Thiazolidinones have been investigated for their anticancer properties. Compounds within this class have shown effectiveness against various cancer cell lines, including HT29 adenocarcinoma and H460 lung cancer cells. The anticancer mechanism may involve apoptosis induction and cell cycle arrest.

Case Studies

• Antibacterial Study : A series of thiazolidinone derivatives were synthesized and tested against E. coli and S. aureus. The results indicated that modifications at the C2 position significantly influenced antibacterial potency.
• Antioxidant Evaluation : The antioxidant activity was assessed using different assays, revealing that substituents on the phenyl ring can enhance radical scavenging capabilities.
• Anticancer Research : In vitro studies demonstrated that certain thiazolidinones could inhibit cancer cell proliferation effectively, suggesting potential as therapeutic agents in oncology.